Cas no 937629-46-4 (5-(chloromethyl)-3-(4-fluoro-3-methylphenyl)-1,2,4-oxadiazole)

• Product Name: 5-(chloromethyl)-3-(4-fluoro-3-methylphenyl)-1,2,4-oxadiazole
• CAS No: 937629-46-4
• MF: C₁₀H₈ClFN₂O
• MW: 226.634724617004
• CID: 4666348
• PubChem ID: 16778631
• Update Time: 2025-05-20

5-(chloromethyl)-3-(4-fluoro-3-methylphenyl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 5-(chloromethyl)-3-(4-fluoro-3-methylphenyl)-1,2,4-oxadiazole

• Inchi： 1S/C10H8ClFN2O/c1-6-4-7(2-3-8(6)12)10-13-9(5-11)15-14-10/h2-4H,5H2,1H3
• InChI Key： VYBKTWXZKHHWLG-UHFFFAOYSA-N
• SMILES： O1C(CCl)=NC(C2=CC=C(F)C(C)=C2)=N1

Additional information on 5-(chloromethyl)-3-(4-fluoro-3-methylphenyl)-1,2,4-oxadiazole

5-(Chloromethyl)-3-(4-Fluoro-3-Methylphenyl)-1,2,4-Oxadiazole: A Comprehensive Overview

The compound 5-(chloromethyl)-3-(4-fluoro-3-methylphenyl)-1,2,4-oxadiazole (CAS No. 937629-46-4) is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of oxadiazoles, which are heterocyclic compounds with a five-membered ring containing one oxygen and two nitrogen atoms. The presence of the chloromethyl group and the substituted phenyl ring introduces unique electronic and structural properties that make this compound a subject of interest in contemporary research.

Recent studies have highlighted the importance of oxadiazole derivatives in drug discovery and material science. The 1,2,4-oxadiazole core is known for its ability to act as a bioisostere for other heterocycles, making it a valuable scaffold in medicinal chemistry. The substitution pattern of this compound further enhances its versatility. The chloromethyl group at position 5 introduces a reactive site that can participate in various chemical transformations, while the 4-fluoro-3-methylphenyl substituent at position 3 contributes to the molecule's stability and pharmacokinetic properties.

The synthesis of 5-(chloromethyl)-3-(4-fluoro-3-methylphenyl)-1,2,4-oxadiazole involves a multi-step process that typically begins with the preparation of the phenyl derivative followed by cyclization to form the oxadiazole ring. Researchers have explored various methods to optimize this synthesis, including the use of microwave-assisted reactions and catalytic systems to improve yield and purity. These advancements underscore the compound's importance in both academic and industrial settings.

In terms of applications, this compound has shown promise in several areas. In pharmaceutical research, it has been investigated as a potential lead compound for anti-inflammatory and antitumor agents due to its ability to modulate key cellular pathways. Additionally, its electronic properties make it a candidate for use in organic electronics, particularly in the development of advanced materials for light-emitting diodes (LEDs) and sensors.

Recent studies have also focused on the environmental impact and biodegradation of this compound. Understanding its behavior in different ecosystems is crucial for ensuring its safe use and disposal. Researchers have employed computational models to predict its environmental fate and toxicity profile, providing valuable insights into its potential risks and benefits.

Looking ahead, the continued exploration of 5-(chloromethyl)-3-(4-fluoro-3-methylphenyl)-1,2,4-oxadiazole is expected to yield further breakthroughs in both its synthesis and applications. Its unique combination of structural features positions it as a key player in advancing modern chemistry and materials science.